Cas no 19955-28-3 ( )
structure
Product Name:
CAS No:19955-28-3
MF:C3H4O3S
MW:120.127059936523
CID:908714
PubChem ID:301479
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-oxooxathiolan-5-one
- 1,2-oxathiolan-5-on-2-oxide
- 1,2-oxathiolan-5-one 2-oxide
- 1,2-oxathiolan-5-one-2-oxide
- AC1L6YIK
- CTK0I2175
- NSC179319
- SureCN4814973
- SCHEMBL4814973
- NSC-179319
- 19955-28-3
- DTXSID10306681
-
-
- Inchi： 1S/C3H4O3S/c4-3-1-2-7(5)6-3/h1-2H2
- InChI Key： BULWHBVIPLVFMY-UHFFFAOYSA-N
- SMILES： S1(CCC(=O)O1)=O
Computed Properties
- Exact Mass: 119.98812
- Monoisotopic Mass: 119.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 253°C at 760 mmHg
- Flash Point: 106.8°C
- Refractive Index: 1.584
- PSA: 43.37
- LogP: 0.46270
Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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